(E)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H13N3O2S/c20-14(9-8-13-7-4-10-22-13)17-11-15-18-16(19-21-15)12-5-2-1-3-6-12/h1-10H,11H2,(H,17,20)/b9-8+
• InChI Key: NLPBJMNPAGYBMY-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment. The specific molecular structure analysis of “(E)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide” is not available in the retrieved sources.

Scientific Research Applications

Heterocyclic Compound Synthesis and Antimicrobial Applications

Heterocyclic Compound Synthesis : This compound is part of research into thiosemicarbazide derivatives used as precursors for synthesizing various heterocyclic compounds like imidazole, 1,3,4-oxadiazole, 1,3,4-thiadiazole, 1,3-oxazine, and 1,2,4-triazine ring systems. These synthetic pathways offer potential in developing new materials with diverse applications, from pharmaceuticals to materials science (Elmagd et al., 2017).

Antimicrobial Assessment : The antimicrobial activity of some synthesized compounds, including structures related to "(E)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide," was evaluated, indicating potential utility in addressing microbial resistance challenges (Elmagd et al., 2017).

Polymer and Materials Chemistry

Polymer Complexes : Research into polymer complexes involving biologically active monomers derived from novel sulfa drugs indicates the versatility of compounds structurally related to "(E)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide." These complexes have been studied for their potential applications in cancer therapy and as functional materials in various industrial applications (El-Sonbati et al., 2018).

Color Changing Polymeric Materials : The development of color-switchable materials derived from pH-sensitive acrylated derivatives highlights the potential for creating smart materials that respond to environmental changes. Such materials have applications ranging from sensor technology to responsive coatings (Fleischmann et al., 2012).

Anticancer Research

Anticancer Evaluation : A study on N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which share structural motifs with the compound of interest, revealed significant anticancer activity across several cancer cell lines. These findings underline the potential therapeutic applications of such compounds in oncology (Ravinaik et al., 2021).